2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide
Overview
Description
2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide, also known as TPPNO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has shown promising results in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide involves the inhibition of reactive oxygen species (ROS) and the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been shown to upregulate the expression of various antioxidant enzymes such as heme oxygenase-1 (HO-1) and glutathione peroxidase (GPx), which play a crucial role in the defense against oxidative stress.
Biochemical and Physiological Effects:
2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in lab experiments is its potent antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of using 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is its potential toxicity, which needs to be further studied before its clinical applications can be fully realized.
Future Directions
There are several future directions for the study of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide. One of the potential applications of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is in the treatment of cancer, where it has been shown to exhibit potent anti-tumor properties. Further studies are needed to elucidate the mechanism of action of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in cancer cells and to determine its potential clinical applications. Another potential application of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Future studies are needed to determine the efficacy of 2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide in animal models of these diseases and to determine its potential clinical applications.
Scientific Research Applications
2-(4-nitrophenyl)-N-(2,2,6,6-tetramethyl-4-piperidinyl)propanamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-(4-nitrophenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)propanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-12(13-6-8-15(9-7-13)21(23)24)16(22)19-14-10-17(2,3)20-18(4,5)11-14/h6-9,12,14,20H,10-11H2,1-5H3,(H,19,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZJUUVOUHDUHMZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2CC(NC(C2)(C)C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.